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Compound of Interest

Compound Name: Ampreloxetine

Cat. No.: B605500 Get Quote

This guide provides essential safety and logistical information for the handling of

Ampreloxetine in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While Ampreloxetine is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is crucial to minimize exposure risk.[1][2] The following

personal protective equipment should be worn at all times when handling Ampreloxetine.

Table 1: Personal Protective Equipment for Handling Ampreloxetine

Protection Type Required PPE Purpose

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

generating dust or aerosols.

Minimizes inhalation of the

compound.
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Ampreloxetine and

ensuring a safe laboratory environment.

2.1. Safe Handling Protocol

Preparation: Before handling, ensure that a designated workspace is clean and uncluttered.

All necessary equipment and safety materials should be readily accessible.

Weighing and Transfer:

Handle Ampreloxetine in a well-ventilated area or a chemical fume hood to avoid the

formation of dust and aerosols.[2]

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid compound.

Avoid direct contact with skin, eyes, and clothing.[2]

Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

If heating is required, use a controlled heating source such as a water bath or heating

block.

Post-Handling:

Thoroughly clean all equipment and the work area after use.

Wash hands thoroughly with soap and water after removing gloves.

2.2. Storage

Store Ampreloxetine in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from direct sunlight and sources of ignition.[2]
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Recommended storage temperatures for the pure form are -20°C for up to 3 years or 4°C for

up to 2 years.[2]

In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Emergency and First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is essential.

Table 2: First Aid Measures for Ampreloxetine Exposure

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen or

perform cardiopulmonary resuscitation (CPR) if

necessary. Seek medical attention.[1][2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. If irritation persists, seek

medical attention.[1][2]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[1][2]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting unless directed by medical personnel.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is necessary to prevent environmental

contamination and ensure safety.
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4.1. Accidental Release Measures

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation in the spill area.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Clean-up:

Wearing full personal protective equipment, carefully scoop or sweep up the spilled

material and place it into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable decontamination solution (e.g., soap and

water, or ethanol).

Report: Report the incident to the appropriate laboratory safety personnel.

4.2. Disposal Plan

Dispose of Ampreloxetine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not dispose of the compound down the drain or in the regular trash unless it has been

properly deactivated or is in a sealed container intended for chemical waste pickup.

For unused or expired medicine in a non-laboratory setting, follow FDA guidelines which may

include mixing the substance with an unappealing material like dirt or cat litter before placing

it in a sealed container for trash disposal.[3][4]

Experimental Workflow and Safety Checkpoints
The following diagrams illustrate the standard workflow for handling Ampreloxetine and the

logical steps for safety and emergency response.
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Caption: Workflow for the safe handling of Ampreloxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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